Cas no 1806825-64-8 (Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate)

• Product Name: Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate
• CAS No: 1806825-64-8
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4855386
• Update Time: 2025-10-29

Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-4-7(12)5(9(14)15-2)3-6(13-4)8(10)11/h3,8H,12H2,1-2H3
• InChI Key： OVBVIJGQCKESSW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=C(C(C)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate

Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate

Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate (CAS No. 1806825-64-8) is a synthetic organic compound with a unique chemical structure that has garnered attention in various fields of research, particularly in the realms of pharmacology and agrochemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug development and as bioactive agents. The molecule's structure is characterized by a pyridine ring substituted with an amino group at position 3, a difluoromethyl group at position 6, and a methyl group at position 2, along with a carboxylate ester moiety at position 4. These substituents contribute to its distinctive chemical properties and biological activity.

The synthesis of Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate involves multi-step organic reactions, often employing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have highlighted the importance of precise control over the reaction conditions to achieve high yields and optimal purity. Researchers have also explored alternative synthetic pathways to enhance the efficiency of this compound's production, which is crucial for its potential large-scale applications.

One of the most promising areas of research involving this compound is its application in agrochemistry. Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate has been investigated for its potential as a bioactive agent, particularly in pest control. Studies have demonstrated that this compound exhibits significant activity against various agricultural pests, including insects and nematodes. Its mechanism of action involves interference with the target organism's nervous system, leading to paralysis and eventual death. This makes it a strong candidate for the development of next-generation pesticides that are both effective and environmentally friendly.

In the field of pharmacology, Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate has shown potential as a lead compound for drug development. Recent research has focused on its ability to modulate key biological pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have revealed that this compound can inhibit certain enzymes involved in tumor progression, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The chemical stability and bioavailability of Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate are critical factors influencing its suitability for therapeutic applications. Recent advancements in analytical chemistry have enabled researchers to better understand the compound's stability under various conditions, including exposure to light, heat, and moisture. These studies have provided valuable insights into optimizing storage conditions and formulation strategies to maximize the compound's shelf life and efficacy.

Another area of interest is the environmental impact of Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate. As concerns about pesticide residues in soil and water increase, researchers are investigating the biodegradation pathways of this compound. Preliminary findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This characteristic aligns with current trends toward sustainable agriculture and eco-friendly chemical solutions.

In conclusion, Methyl 3-amino-6-(difluoromethyl)-2-methylpyridine-4-carboxylate (CAS No. 1806825-64-8) is a versatile compound with significant potential across multiple domains. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in both pharmacological and agrochemical fields. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in addressing global challenges in health and agriculture.